4-(2-Methyl-1,3-thiazol-4-yl)benzene-1-sulfonamide

• IUPAC Name: 4-(2-methyl-1,3-thiazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C10H10N2O2S2/c1-7-12-10(6-15-7)8-2-4-9(5-3-8)16(11,13)14/h2-6H,1H3,(H2,11,13,14)
• InChI Key: UUHKWPQHPKMCCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C10H10N2O2S2
• Molecular Weight: 254.3 g/mol

Description

“4-(2-Methyl-1,3-thiazol-4-yl)benzene-1-sulfonamide” is a compound that contains a thiazole ring. The thiazole ring is an important heterocycle in the world of chemistry. It consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Chemical Reactions Analysis

The thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. Unfortunately, specific chemical reactions involving “4-(2-Methyl-1,3-thiazol-4-yl)benzene-1-sulfonamide” are not available in the retrieved information.

Scientific Research Applications

Anticancer Research

• have shown that 4-(2-methyl-1,3-thiazol-4-yl)benzene-1-sulfonamide induces apoptosis in breast cancer cells (BT-474 cells). It inhibits colony formation in a concentration-dependent manner, making it a promising candidate for further investigation.

Analgesic and Anti-Inflammatory Activities

• . Further studies could explore its mechanism of action and potential therapeutic applications.

Antioxidant Properties

• . Investigating their efficacy in scavenging free radicals and protecting against oxidative stress could be valuable.

Safety and Hazards

The safety data sheet for a similar compound, “4-(2-Methyl-1,3-thiazol-4-yl)benzoyl chloride”, indicates that it causes severe skin burns and eye damage and may cause respiratory irritation. It reacts violently with water, and contact with water liberates toxic gas.

Future Directions

The thiazole moiety has been an important heterocycle contributing to the development of various drugs and biologically active agents. Therefore, “4-(2-Methyl-1,3-thiazol-4-yl)benzene-1-sulfonamide” and similar compounds could be further explored for their potential applications in drug development.

Mechanism of Action

Target of Action

Thiazole derivatives have been known to interact with various targets in the biological system . For instance, some thiazole compounds have been found to bind to DNA and interact with topoisomerase II .

Mode of Action

For example, Voreloxin, a thiazole derivative, binds to DNA and interacts with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Molecules containing a thiazole ring, when entering physiological systems, may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Result of Action

Some thiazole compounds have been reported to induce cell death .

Action Environment

The solubility of thiazole compounds in water, alcohol, and ether, as well as their sparing solubility in organic solvents and dyes, may influence their action and efficacy .